Cas no 2106898-50-2 (Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]-)

• Product Name: Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]-
• CAS No: 2106898-50-2
• MF: C₁₀H₁₅Cl
• MW: 170.679102182388
• CID: 5285647
• Update Time: 2025-10-20

Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]-

• Inchi： 1S/C10H15Cl/c11-8-10(5-6-10)7-9-3-1-2-4-9/h1-2,9H,3-8H2
• InChI Key： YPDOQDJFQDPERZ-UHFFFAOYSA-N
• SMILES： C1CC(CC2(CCl)CC2)CC=1

Additional information on Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]-

Introduction to Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]- (CAS No. 2106898-50-2)

Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]- (CAS No. 2106898-50-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its cyclopentene core and a substituted cyclopropyl group, offers a range of potential applications due to its structural complexity and reactivity. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving this compound.

The molecular structure of Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]- is composed of a five-membered cyclopentene ring with a substituent at the 4-position. This substituent is a methyl group that is itself substituted with a cyclopropyl ring bearing a chloromethyl group. The presence of the chloromethyl group introduces additional reactivity and functionalization possibilities, making this compound an attractive candidate for various chemical transformations.

One of the key features of Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]- is its potential as a building block in the synthesis of more complex molecules. The cyclopropyl ring is known for its high reactivity due to the strain imposed by the three-membered ring structure. This strain can be harnessed to drive various chemical reactions, such as ring-opening reactions and cycloadditions. Additionally, the chloromethyl group can serve as a versatile handle for further functionalization through substitution reactions.

In recent years, there has been growing interest in the use of Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]- in pharmaceutical research. The unique combination of the cyclopentene and cyclopropyl moieties provides a scaffold that can be modified to target specific biological pathways. For instance, studies have explored the potential of this compound as a precursor for the synthesis of novel anti-inflammatory agents and anticancer drugs. The ability to introduce various functional groups at different positions on the molecule allows for fine-tuning of its pharmacological properties.

Beyond pharmaceutical applications, Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]- has also found use in materials science. Its reactivity and structural features make it suitable for the development of advanced polymers and materials with tailored properties. For example, researchers have investigated the use of this compound in the synthesis of polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as automotive, aerospace, and electronics.

The synthesis of Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]- typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include Grignard reactions, Friedel-Crafts alkylation, and transition-metal-catalyzed cross-coupling reactions. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols, reducing the overall cost and environmental impact of producing this compound.

In conclusion, Cyclopentene, 4-[[1-(chloromethyl)cyclopropyl]methyl]- (CAS No. 2106898-50-2) is a promising compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique molecular structure provides opportunities for innovative chemical transformations and the development of novel materials and drugs. As research continues to advance in these fields, it is likely that new applications for this compound will be discovered, further highlighting its importance in modern chemistry.